ethyl 2-(4-(N,N-dimethylsulfamoyl)benzamido)thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C15H17N3O5S2/c1-4-23-14(20)12-9-24-15(16-12)17-13(19)10-5-7-11(8-6-10)25(21,22)18(2)3/h5-9H,4H2,1-3H3,(H,16,17,19)
• InChI Key: DAVMUXUIXAYWHO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C15H17N3O5S2
• Molecular Weight: 383.4 g/mol

Description

Ethyl 2-(4-(N,N-dimethylsulfamoyl)benzamido)thiazole-4-carboxylate is a complex organic compound. It contains a thiazole ring, which is a type of heterocyclic compound that has various applications in medicinal chemistry. Thiazoles are often used as building blocks in the synthesis of various therapeutic agents, including antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic agents.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques like FTIR and NMR. These techniques can provide information about the functional groups present in the compound and their arrangement.

Scientific Research Applications

Antibacterial Activity

• 2-Aminothiazoles serve as starting materials for synthesizing heterocyclic analogues with antibacterial properties. .

Antifungal Activity

• Ethyl 2-(4-(N,N-dimethylsulfamoyl)benzamido)thiazole-4-carboxylate demonstrated antifungal potential. .

Anticancer Research

• Thiazole derivatives have been investigated for their anticancer properties. .

Enzyme Inhibition

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Material Science

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Drug Development

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Future Directions

Future research could focus on exploring the potential therapeutic applications of this compound, given the known activities of similar thiazole derivatives. Additionally, further studies could aim to optimize the synthesis process and investigate the compound’s mechanism of action.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . This suggests that the compound may interact with a variety of targets, depending on its specific structure and functional groups.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to changes in cellular processes . The specific interactions and changes induced by this compound would depend on its structure and the nature of its target.

Biochemical Pathways

Given the diverse biological activities of thiazole derivatives, it can be inferred that the compound may affect multiple pathways . The specific pathways and downstream effects would depend on the compound’s targets and mode of action.

Result of Action

Given the diverse biological activities of thiazole derivatives, the compound could potentially induce a variety of effects at the molecular and cellular levels .